Cas no 1361472-98-1 (5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile)
5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile
-
- Inchi: 1S/C13H6Cl3FN2/c14-10-2-1-8(12(15)13(10)16)9-5-7(17)6-19-11(9)3-4-18/h1-2,5-6H,3H2
- InChI Key: WGYRUPUWJAWXAS-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1=CC(=CN=C1CC#N)F)Cl)Cl
Computed Properties
- Exact Mass: 313.958059 g/mol
- Monoisotopic Mass: 313.958059 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 36.7
- Molecular Weight: 315.6
5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029965-250mg |
5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile |
1361472-98-1 | 97% | 250mg |
504.00 USD | 2021-06-22 | |
| Alichem | A013029965-500mg |
5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile |
1361472-98-1 | 97% | 500mg |
863.90 USD | 2021-06-22 | |
| Alichem | A013029965-1g |
5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile |
1361472-98-1 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile
Recent Advances in the Study of 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile (CAS: 1361472-98-1)
The compound 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile (CAS: 1361472-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the unique structural features of 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile, which make it a promising candidate for targeting specific biological pathways. The presence of the fluoro and trichlorophenyl groups in its structure has been shown to enhance its binding affinity to certain enzyme targets, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling techniques to predict its interaction with key proteins, such as kinases and phosphatases, which are often implicated in disease mechanisms.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile exhibited potent inhibitory effects on the NF-κB signaling pathway, a critical regulator of inflammatory responses. Additionally, preliminary data from animal models suggest that this compound may have anti-tumor properties, although further validation is required to confirm these findings.
The synthesis of 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile has also been a focus of recent research. A novel synthetic route, published in Organic Letters, has improved the yield and purity of the compound, making it more accessible for large-scale studies. This advancement is particularly significant for pharmaceutical development, as it addresses previous challenges related to scalability and cost-effectiveness.
Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, need further optimization to enhance its therapeutic potential. Moreover, comprehensive toxicity studies are essential to ensure its safety profile before progressing to clinical trials. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.
In conclusion, 5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising biological activities position it as a potential lead compound for the development of novel therapeutics. Continued research efforts will be crucial to fully elucidate its mechanisms of action and therapeutic potential.
1361472-98-1 (5-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)